Cas no 1805334-46-6 (3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805334-46-6
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4811672
• Update Time: 2025-06-08

3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-3-1-5(8(11)12)13-4(7(3)10)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： ICDAKNPWPXTRKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)N=C1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid

Introduction to 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805334-46-6) and Its Recent Applications in Chemical Biology

3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805334-46-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives family, characterized by its unique structural and functional properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid consists of a pyridine core substituted with two chlorine atoms at the 3rd and 4th positions, a difluoromethyl group at the 6th position, and an acetic acid moiety at the 2nd position. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups enhances its potential as a pharmacophore in drug discovery efforts.

In recent years, 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid has been extensively studied for its role in developing novel therapeutic agents. Its structural features are particularly useful in designing molecules that interact with biological targets such as enzymes and receptors. The dichloro and difluoromethyl substituents contribute to increased metabolic stability and improved binding affinity, which are critical factors in drug design. Furthermore, the acetic acid group provides a handle for further functionalization, allowing chemists to tailor the compound for specific biological applications.

One of the most compelling areas of research involving 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid is its application in oncology. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on various kinases involved in cancer cell proliferation. For instance, modifications to the pyridine core have led to the development of compounds that selectively target tyrosine kinases, which are overexpressed in many solid tumors. The enhanced stability provided by the dichloro and difluoromethyl groups ensures that these derivatives maintain their activity in biological systems, making them promising candidates for further clinical development.

Another significant application of 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid is in the field of antiviral research. The unique structural motifs present in this compound have been leveraged to design inhibitors targeting viral proteases and polymerases. These inhibitors are crucial for preventing viral replication and have shown promise in preclinical studies. The difluoromethyl group, in particular, has been identified as a key feature contributing to the antiviral activity by enhancing binding interactions with viral enzymes. This underscores the importance of 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid as a scaffold for developing next-generation antiviral drugs.

Recent advances in computational chemistry have further highlighted the potential of 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid as a lead compound. Molecular modeling studies have revealed that its structure can be optimized to improve binding affinity and selectivity for target proteins. By incorporating machine learning algorithms, researchers can predict optimal modifications to the molecule, accelerating the drug discovery process. This interdisciplinary approach combines experimental chemistry with computational methods to efficiently develop novel therapeutics.

The synthesis of 3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in green chemistry have led to more sustainable methods for producing this compound. For example, catalytic processes that minimize waste and energy consumption have been explored, aligning with global efforts to promote environmentally friendly chemical practices.

In conclusion,3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805334-46-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing drugs targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for this compound,3,4-Dichloro-6-(difluoromethyl)pyridine-2-acetic acid is poised to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.